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Compound of Interest

Compound Name: βCCt

Cat. No.: B141789 Get Quote

This technical guide provides a comprehensive overview of the molecular characteristics,

synthesis, and analytical methodologies related to β-Carboline-3-carboxylate-t-butyl ester

(βCCt), a notable ligand for the benzodiazepine binding site of the GABA-A receptor. This

document is intended for researchers, scientists, and professionals in the field of drug

development and neuroscience.

Core Molecular Data
The fundamental molecular properties of βCCt are summarized in the table below, providing a

quick reference for its chemical identity.

Property Value Citations

Chemical Name
tert-butyl 9H-pyrido[3,4-

b]indole-3-carboxylate
[1][2]

Synonyms
βCCt, tert-Butyl β-carboline-3-

carboxylate
[1][2]

Molecular Formula C₁₆H₁₆N₂O₂ [1][2][3]

Molecular Weight 268.31 g/mol [1][2][3]

CAS Number 93835-05-3 [1][2]
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Experimental Protocols
While a specific, detailed protocol for the synthesis and characterization of βCCt is not readily

available in the public domain, a representative methodology can be constructed based on

established organic chemistry principles for the synthesis of β-carboline derivatives. The

following outlines a likely synthetic and analytical workflow.

General Synthesis of the β-Carboline Scaffold: The
Pictet-Spengler Reaction
The core tricyclic structure of β-carbolines is commonly synthesized via the Pictet-Spengler

reaction.[1][4][5] This reaction involves the condensation of a β-arylethylamine, in this case,

tryptamine, with an aldehyde or ketone, followed by an acid-catalyzed ring closure.[4] The

electrophilicity of the iminium ion formed under acidic conditions is the driving force for this

cyclization.[4]

General Synthesis of β-Carboline Core

Tryptamine Aldehyde/Ketone Imine Formation Iminium Ion Ring Closure Tetrahydro-β-carboline
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Caption: Simplified signaling pathway of the GABA-A receptor modulated by βCCt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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